
Personal protective equipment for handling 3,5-
Dihydroxyacetophenone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3,5-Dihydroxyacetophenone

Cat. No.: B130839 Get Quote

Safe Handling and Disposal of 3,5-
Dihydroxyacetophenone
Essential Safety and Logistical Information for Laboratory Professionals

3,5-Dihydroxyacetophenone is a chemical compound utilized in various research and

development applications, including as a drug intermediate.[1][2] Due to its potential hazards,

including skin, eye, and respiratory irritation, adherence to strict safety protocols is crucial to

ensure the well-being of laboratory personnel and to maintain a safe research environment.[3]

[4] This guide provides comprehensive, step-by-step procedures for the safe handling, storage,

and disposal of 3,5-Dihydroxyacetophenone.

Hazard Identification and Classification
3,5-Dihydroxyacetophenone is classified with specific hazard warnings. Understanding these

is the first step in safe handling.
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Hazard
Classification

GHS Code Description Citations

Skin Irritation H315 Causes skin irritation. [3][5][6]

Serious Eye Irritation H319
Causes serious eye

irritation.
[3][4][5]

Specific Target Organ

Toxicity (Single

Exposure)

H335
May cause respiratory

irritation.
[3][5][7]

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is mandatory to prevent direct contact

and exposure.
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Area of Protection Required PPE
Specifications and
Best Practices

Citations

Eye/Face Protection

Safety glasses with

side-shields or

goggles

Must conform to

EN166 (EU) or OSHA

29 CFR 1910.133

(US) standards.

[5][7][8]

Hand Protection Protective gloves

Wear appropriate

chemical-resistant

gloves (e.g.,

Neoprene or PVC).

Inspect gloves for any

damage before use.[8]

[9]

[7][8]

Body Protection
Long-sleeved

laboratory coat

A closed lab coat is

required. For larger

quantities or risk of

splashing, consider

additional protective

clothing.[8][10]

[7][8]

Respiratory Protection
N95 (US) or

equivalent dust mask

Use a NIOSH/MSHA

or European Standard

EN 136 approved

respirator if ventilation

is inadequate or for

large-scale

operations.[8]

[5][7]

Operational Plan: Step-by-Step Handling Procedure
Follow these procedural steps to ensure safe handling from preparation to clean-up.

1. Engineering Controls and Preparation:

Ventilation: Always handle 3,5-Dihydroxyacetophenone in a well-ventilated area.[5][7] Use

of a chemical fume hood is strongly recommended to minimize inhalation of dust particles.
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Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in close proximity to the workstation.[7][10]

PPE Inspection: Before starting any work, inspect all PPE for integrity. Ensure gloves are

free of holes and that safety glasses are clean and fit properly.[8]

2. Handling the Chemical:

Avoid Dust Formation: This compound is a solid, so care must be taken to avoid creating

dust when transferring or weighing.[5] Use techniques like gentle scooping and avoid

pouring from a height.

Contact Avoidance: Avoid all direct contact with skin and eyes.[7] Do not breathe in the dust.

[5][7]

Hygiene: Do not eat, drink, or smoke in the handling area.[8][9] Wash hands thoroughly with

soap and water after handling is complete and before leaving the lab.[5][7]

3. Storage:

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[5][7][11]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents

and strong bases.[7][8]

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

1. Waste Collection:

Contaminated Solids: Sweep up any spilled solid material, taking care not to generate dust,

and place it into a suitable, closed, and clearly labeled container for disposal.[5][7]

Unused Product: Unused or surplus 3,5-Dihydroxyacetophenone should be treated as

chemical waste.
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Contaminated PPE: Dispose of contaminated gloves and other disposable PPE in

accordance with institutional and local regulations for chemical waste.[12]

2. Disposal Method:

Professional Disposal: All waste material should be disposed of via an approved waste

disposal plant or a licensed disposal company.[7][12] Do not let the product enter drains.[5]

Empty Containers: Empty containers may retain product residue and should be disposed of

in the same manner as the chemical itself.

First Aid Measures
In case of accidental exposure, immediate and appropriate first aid is essential.
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Exposure Route First Aid Procedure Citations

Eye Contact

Immediately rinse cautiously

and thoroughly with plenty of

water for at least 15 minutes,

holding the eyelids open.[7][8]

Remove contact lenses if

present and easy to do.[4][7]

Seek immediate medical

attention.[7]

[4][5][7][8]

Skin Contact

Take off contaminated clothing

immediately.[6][7] Wash the

affected area with plenty of

soap and water.[5][7][8] If skin

irritation occurs, get medical

advice/attention.[7]

[5][6][7][8]

Inhalation

Move the person to fresh air

and keep them in a position

comfortable for breathing.[5][7]

If the person is not breathing,

give artificial respiration.[7] Call

a poison center or doctor if you

feel unwell.[7]

[5][7]

Ingestion

Do NOT induce vomiting.[8]

Rinse the mouth with water.[5]

Never give anything by mouth

to an unconscious person.[5]

[8] Seek medical attention.[7]

[5][7][8]

Mandatory Visualization
The following diagram illustrates the standard workflow for the safe handling of 3,5-
Dihydroxyacetophenone.
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1. Preparation

Wear Required PPE:
- Goggles
- Gloves

- Lab Coat
- Dust Mask

Work in Fume Hood or
Well-Ventilated Area

Verify Eyewash/Shower
Access

2. Handling

Weigh/Transfer Chemical
(Avoid Dust Generation)

Perform Experimental
Procedure

3. Post-Handling & Cleanup

Decontaminate Work Area

Wash Hands Thoroughly

4. Waste Disposal

Collect Contaminated Solids &
Unused Product in Labeled Container

Dispose of Contaminated PPE
as Hazardous Waste

Arrange for Disposal via
Approved Waste Facility

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 3,5-Dihydroxyacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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